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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure of isotopically
labeled Trimethylammonium chloride-15N. It is intended for researchers, scientists, and
professionals in drug development who utilize isotopically labeled compounds for structural and
metabolic studies. This document details the physicochemical properties, crystallographic data,
and spectroscopic signature of Trimethylammonium chloride-15N, alongside experimental
protocols for its synthesis and analysis.

Molecular Structure and Properties

Trimethylammonium chloride-15N is the isotopically labeled form of trimethylammonium
chloride, where the nitrogen atom is the heavy isotope 1°N. This labeling provides a valuable
tool for nuclear magnetic resonance (NMR) spectroscopy studies, enabling detailed
investigation of molecular structure, dynamics, and interactions.
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The core structure consists of a central nitrogen atom bonded to three methyl groups and one

hydrogen atom, forming a trimethylammonium cation. This cation forms an ionic bond with a

chloride anion. The presence of the >N isotope does not significantly alter the chemical

properties but provides a distinct spectroscopic handle.

Table 1: Physicochemical Properties of Trimethylammonium Chloride

Property Value Reference
Chemical Formula C3H1015NCI [1]
Molecular Weight 96.56 g/mol [2]
Appearance White crystalline solid [1]

Melting Point 273-278 °C [1]
Solubility Soluble in water and polar

organic solvents
CAS Number (**N labeled) Not available [2]
CAS Number (unlabeled) 593-81-7 [1]

Crystallographic Data

X-ray crystallography studies of unlabeled trimethylammonium chloride reveal a monoclinic

crystal system with the space group P21/m. The structure is characterized by a significant

hydrogen bond between the ammonium proton and the chloride ion.

Table 2: Crystallographic Data for Trimethylammonium Chloride
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Parameter Value
Crystal System Monoclinic
Space Group P21/m

a=6.088 A, b=7.033A,c=7.031A B=
95.73°

Cell Dimensions

N-H---Cl Distance 3.00 A

Experimental Protocols
Synthesis of Trimethylammonium Chloride-15N

A general method for the synthesis of Trimethylammonium chloride-15N involves the
reaction of Trimethylamine-15N with hydrochloric acid.

Materials:

e Trimethylamine-15N ((CHs)3!°N)

e Hydrochloric acid (HCI) in a suitable solvent (e.g., diethyl ether)
o Anhydrous diethyl ether (for washing)

Procedure:

e A solution of Trimethylamine-15N in a dry, inert solvent is prepared in a reaction vessel under
an inert atmosphere (e.g., nitrogen or argon).

e An equimolar amount of a solution of hydrochloric acid is added dropwise to the
Trimethylamine-15N solution with constant stirring.

e The reaction is an exothermic acid-base neutralization, leading to the precipitation of
Trimethylammonium chloride-15N as a white solid.

e The reaction mixture is stirred for a sufficient period to ensure complete reaction.

e The solid product is collected by filtration.
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e The collected solid is washed with anhydrous diethyl ether to remove any unreacted starting
materials.

e The final product is dried under vacuum to yield pure Trimethylammonium chloride-15N.

Diagram 1: Synthesis Workflow of Trimethylammonium chloride-15N
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Caption: A flowchart illustrating the synthesis of Trimethylammonium chloride-15N.

SN NMR Spectroscopy Analysis

The >N labeling allows for direct detection and characterization of the compound using >N
NMR spectroscopy.

Sample Preparation:

e Dissolve 5-10 mg of Trimethylammonium chloride-15N in a suitable deuterated solvent
(e.g., D20, CDs0OD).

e Transfer the solution to a clean 5 mm NMR tube.

Instrument Parameters (General):

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Probe: A broadband or nitrogen-dedicated probe.

o Experiment: A simple one-dimensional >N NMR experiment (e.g., a zg-pulse sequence with
proton decoupling).

o Referencing: The >N chemical shift can be referenced externally to a standard such as liquid
ammonia or nitromethane.

Data Acquisition:
e Tune and match the probe for the >N frequency.

e Acquire the >N NMR spectrum with an appropriate number of scans to achieve a good
signal-to-noise ratio. The long relaxation times of °N nuclei may require longer recycle
delays.

Biological Relevance and Signhaling Pathways

Trimethylammonium compounds are endogenous metabolites and play a role in various
biological processes. Trimethylamine, the precursor to trimethylammonium, is a product of gut
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microbial metabolism of dietary choline and carnitine. It is subsequently absorbed and oxidized
in the liver to trimethylamine N-oxide (TMAO), a molecule linked to cardiovascular disease.

The metabolic pathway of choline is a key area of interest. Choline is an essential nutrient
involved in the synthesis of the neurotransmitter acetylcholine and the membrane phospholipid
phosphatidylcholine.

Diagram 2: Simplified Choline Metabolism Pathway
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Caption: A diagram showing the major metabolic fates of choline in the body.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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